2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide

• Molecular Formula: C21H14ClN3O5
• Molecular Weight: 423.8 g/mol
• IUPAC Name: 2-[4-chloro-2-(1,2-oxazol-4-yl)phenoxy]-N-[(E)-(4-oxochromen-3-yl)methylideneamino]acetamide
• InChI: InChI=1S/C21H14ClN3O5/c22-15-5-6-19(17(7-15)13-9-24-30-11-13)29-12-20(26)25-23-8-14-10-28-18-4-2-1-3-16(18)21(14)27/h1-11H,12H2,(H,25,26)/b23-8+
• InChI Key: XSFKESGIBSJRSY-LIMNOBDPSA-N
• Isomeric SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)/C=N/NC(=O)COC3=C(C=C(C=C3)Cl)C4=CON=C4
• SMILES: C1=CC=C2C(=C1)C(=O)C(=CO2)C=NNC(=O)COC3=C(C=C(C=C3)Cl)C4=CON=C4

Description

2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. The compound has been synthesized using various methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide involves the inhibition of various enzymes and signaling pathways. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the production of inflammatory mediators. The compound has also been found to inhibit the activity of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammatory and immune responses.
Biochemical and Physiological Effects:
2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-1 beta (IL-1β) and tumor necrosis factor-alpha (TNF-α), in vitro and in vivo. The compound has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase (SOD), and reduce oxidative stress in various animal models.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide in lab experiments include its potential therapeutic properties and its ability to inhibit various enzymes and signaling pathways. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its optimal dosage and administration route.

Future Directions

There are several future directions for the study of 2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide. One direction is to investigate its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. Another direction is to study its potential use in combination with other drugs for the treatment of cancer. Further studies are also needed to determine its optimal dosage and administration route, as well as its potential toxicity in vivo.

Synthesis Methods

The synthesis of 2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide has been reported in various studies. One such method involves the reaction of 4-chloro-2-(4-isoxazolyl)phenol with 2-bromoacetic acid to form 2-[4-chloro-2-(4-isoxazolyl)phenoxy]acetic acid. The resulting compound is then reacted with 4-hydroxycoumarin-3-carbaldehyde in the presence of hydrazine hydrate to yield the final product.

Scientific Research Applications

2-[4-chloro-2-(4-isoxazolyl)phenoxy]-N'-[(4-oxo-4H-chromen-3-yl)methylene]acetohydrazide has been studied extensively for its potential therapeutic properties. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities in various in vitro and in vivo studies. The compound has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.